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Compound of Interest

Compound Name: RM-5 Mixture(AOCS)

Cat. No.: B1164798

Executive Summary

AOCS RM-5 (American Oil Chemists' Society Reference Mix 5) is a Certified Reference
Material (CRM) composed of a specific mixture of Fatty Acid Methyl Esters (FAMES). Itis
engineered to mimic the fatty acid profile of lauric oils, specifically coconut, palm kernel,
babassu, and ouricuri oils.

The Certificate of Analysis (CoA) for RM-5 is not merely a receipt; it is a metrological tool. It
provides the certified mass fractions required to calibrate Gas Chromatographs (GC-FID/GC-
MS), calculate theoretical response factors (TRFs), and validate analytical methods (such as
AOCS Ce 1-62). Failure to correctly interpret the CoA can lead to significant quantitation errors
in lipidomic profiling.

The Anatomy of the AOCS RM-5 CoA

A compliant CoA for RM-5, produced under ISO 17034 accreditation, contains specific data
blocks that establish the material's integrity.

Certified Values & Composition

The core of the CoA is the table of certified values. Unlike generic standards, RM-5 has a
distinct distribution dominated by medium-chain fatty acids (MCFAS).

Typical Composition of AOCS RM-5:
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Component Common Typical Weight Role in
Carbon No. .
Name Name % Analysis
Methyl Volatile marker;
Caprylate C8:0 ~7.0% ) ]
Octanoate earliest elution.
Critical for
Methyl )
Caprate C10:0 ~5.0% resolving solvent
Decanoate
delay.
Methyl Primary Analyte
Laurate C12:0 ~48.0% )
Dodecanoate (Dominant peak).
) ) Mid-range
Methyl Myristate Myristate C14:0 ~15.0% o )
calibration point.
Transition to
Methyl Palmitate ~ Palmitate C16:0 ~7.0% long-chain
saturates.
End-point for
Methyl Stearate Stearate C18:.0 ~3.0% saturated chain
check.
Monounsaturate
Methyl Oleate Oleate C18:1 ~12.0%
d marker.
Polyunsaturated
Methyl Linoleate Linoleate C18:2 ~3.0% marker (oxidation

sensitive).

Critical Insight: The CoA provides the exact gravimetric concentration for the specific lot.

Researchers must input the Lot-Specific values into their chromatography software, not the

"Typical” values listed above.
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Uncertainty Budget

The CoA includes an Expanded Uncertainty (

) value. This is calculated as:

Where

is the coverage factor (usually 2 for 95% confidence) and
combines uncertainties from:

o Gravimetric preparation (weighing errors).
e Homogeneity (vial-to-vial variation).

 Stability (degradation over time).

Traceability Statement

The CoA validates that the mass fractions are traceable to the Sl unit (kg) via NIST-traceable
weights or primary reference standards. This section confirms the material is suitable for
ISO/IEC 17025 accredited testing.

Scientific Basis & Application Logic
Why "RM-5"? (The Lauric Oil Simulation)

Standard calibration mixes are often equimolar (equal amounts of everything). However,
analyzing coconut oil with an equimolar standard is risky because the detector response can
be non-linear at the extreme concentration differences found in real samples (e.g., 50%
Laurate vs. 1% Linoleate). RM-5 solves this by matching the dynamic range of the target
matrix. It forces the GC detector to prove linearity across the same concentration spread found
in the actual sample.

Visualization: The Validation Workflow

The following diagram illustrates how the RM-5 CoA data integrates into a compliant analytical
workflow.
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Figure 1: Analytical workflow utilizing AOCS RM-5 for instrument calibration and response

factor calculation.

Experimental Protocol: Using RM-5 for Calibration

Objective: Establish detector response factors for quantitative analysis of coconut/palm kernel
oil (AOCS Method Ce 1-62).

Materials
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e AOCS RM-5 Ampoule: Stored at -20°C.
e Solvent: Isooctane or Hexane (HPLC Grade).

e GC Column: Capillary column suitable for FAMEs (e.g., CP-Sil 88, SP-2560, or equivalent
high-polarity cyanopropyl phase).

Preparation Steps

o Equilibration: Remove the RM-5 ampoule from the freezer and allow it to reach room
temperature (approx. 30 mins) before opening. This prevents condensation from altering the
moisture content.

e Opening: Snap the ampoule.
e Dilution (Critical):
o Transfer exactly 100 mg (or the entire contents if pre-weighed) into a volumetric flask.

o Dilute with Isooctane to the concentration required by your detector's linear range
(typically 10—20 mg/mL for split injection).

o Note: RM-5 is often supplied "Neat" (pure oil). Direct injection of neat standards will
overload capillary columns.

» Storage of Stock: Transfer unused stock to a crimp-top vial with a Teflon-lined cap. Purge
with nitrogen to prevent oxidation of the unsaturated components (C18:1, C18:2).

Instrumental Analysis (GC-FID)
* Inlet: Split mode (Split ratio 1:50 to 1:100). Temperature: 250°C.

» Detector: Flame lonization Detector (FID) at 260°C.
e Oven Program:
o Start: 140°C (Hold 5 min).

o Ramp: 4°C/min to 240°C.
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o Hold: 10-15 min.

o Why this program? The initial hold separates the volatile C8 and C10 esters from the solvent
peak.

Data Interpretation: Calculating Response Factors

The most critical application of the RM-5 CoA is the calculation of Correction Factors. The FID
response is proportional to the carbon mass, but slight variances exist due to the oxygen
content in the ester linkage.

The Calculation

For each peak

in the RM-5 chromatogram:

Where:

e = Absolute Response Factor for component

o = Certified Weight % from the CoA.

e = Measured Peak Area.

Relative Response Factor (RRF)

Often, Palmitic Acid (C16:0) or Stearic Acid (C18:0) is set as the reference (

).

Validation Criteria: Compare your experimental RRFs to the Theoretical Response Factors
(TRF).

e TRFs are calculated based on the atomic weights of Carbon vs. Oxygen in the molecule.
« If your experimental RRF deviates >3-5% from the theoretical value, it indicates:

o Inlet Discrimination: High boiling points (C18) are being lost in the liner.
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o Detector Saturation: The C12 peak (48%) is overloading the detector.
o Degradation: C18:2 is oxidizing (check peak tailing).

Traceability & Quality Assurance
Traceability Chain

The CoA guarantees that the RM-5 values link back to primary standards.

Calibrated Balance Gravimetric Preparation GC Verification

S| Unit (kg) NIST Primary Weights (ISO 17025) of RM-5 Mix vs Independent Standard

Final CoA Value

Click to download full resolution via product page
Figure 2: Metrological traceability chain for AOCS RM-5.

Stability & Handling

» Shelf Life: The CoA defines an expiration date. Do not use RM-5 past this date for
calibration, as the volatile C8/C10 esters may evaporate, and C18:2 may oxidize.

o Recertification: If the ampoule is resealed, the CoA values are no longer guaranteed. Single-
use is recommended for critical validations.
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International Organization for Standardization.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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